Cas no 1889859-81-7 (2-(1-methyl-1H-indol-5-yl)ethane-1-thiol)

• Product Name: 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol
• CAS No: 1889859-81-7
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6062173
• PubChem ID: 116996189
• Update Time: 2025-05-19

2-(1-methyl-1H-indol-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol
• 1889859-81-7
• EN300-1793324

• Inchi： 1S/C11H13NS/c1-12-6-4-10-8-9(5-7-13)2-3-11(10)12/h2-4,6,8,13H,5,7H2,1H3
• InChI Key： QFHSVJMGRHVARF-UHFFFAOYSA-N
• SMILES： SCCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 5.9Ų

Additional information on 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol

Introduction to 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol (CAS No. 1889859-81-7)

2-(1-methyl-1H-indol-5-yl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1889859-81-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a unique structural motif of an indole ring linked to an ethylthiol group, has garnered attention due to its potential applications in drug discovery and molecular biology.

The structural framework of 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol consists of a benzene-like indole core substituted with a methyl group at the 1-position and a thiol (-SH) functional group at the 5-position, connected to an ethyl chain. This configuration imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry investigations. The presence of the thiol group, in particular, suggests reactivity that could be exploited in the synthesis of more complex molecules or in interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-documented for their roles as signaling molecules in organisms and have been investigated for their potential in treating various diseases, including cancer, neurological disorders, and infectious diseases. The methyl-substituted indole ring in 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol may enhance its binding affinity to specific protein targets, making it a promising candidate for further development.

The thiol group is another critical feature of this compound. Thiols are known for their ability to participate in disulfide bond formation, which is crucial in protein structure and function. Additionally, thiol groups can act as redox-active centers, influencing cellular signaling pathways. These properties make 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol a versatile building block for designing molecules that modulate redox-sensitive processes in cells.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol for potential biological activity. Machine learning models can predict how such molecules might interact with biological targets based on their structural features. This approach has accelerated the drug discovery process by allowing researchers to prioritize compounds that are most likely to exhibit desired effects.

One area where 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol shows promise is in the development of novel anticancer agents. Indole derivatives have been shown to inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. The thiol group may further enhance its efficacy by enabling interactions with thioredoxin reductase or other enzymes critical for cancer cell survival.

Furthermore, the compound's potential as an antimicrobial agent is under investigation. Thiols are known to disrupt bacterial cell membranes by reacting with lipid components or by interfering with bacterial enzymes. This mechanism could make 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol effective against resistant strains of bacteria, addressing a growing global health concern.

The synthesis of 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of 5-bromoindole with methylmagnesium bromide followed by reaction with ethanethiol. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, 2-(1-methyl-1H-indol-5-yl)ethane-1-thiol (CAS No. 1889859-81-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an indole ring and a thiol group makes it a versatile scaffold for drug discovery. The growing body of research on indole derivatives and thiols suggests that this compound could play a crucial role in developing new treatments for various diseases. As computational and synthetic chemistry continue to evolve, the applications of 2-(1-methyl--indol--5--yl)ethane--thiol are likely to expand even further.